Cas no 66603-34-7 (1-Benzyl-azepan-3-one hydrochloride)

• Product Name: 1-Benzyl-azepan-3-one hydrochloride
• CAS No: 66603-34-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• MDL: MFCD15144679
• CID: 2133544
• PubChem ID: 53407173
• Update Time: 2025-10-19

1-Benzyl-azepan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-azepan-3-one hydrochloride
• 1-benzylazepan-3-one,hydrochloride
• DTXSID10695805
• F75631
• 1-Benzylazepan-3-onehydrochloride
• 1-Benzylazepan-3-one hydrochloride
• 1-benzylazepan-3-one;hydrochloride
• 1-Benzylazepan-3-one--hydrogen chloride (1/1)
• CS-0454700
• SB38206
• 66603-34-7
• DB-073774

• MDL： MFCD15144679
• Inchi： 1S/C13H17NO.ClH/c15-13-8-4-5-9-14(11-13)10-12-6-2-1-3-7-12;/h1-3,6-7H,4-5,8-11H2;1H
• InChI Key： IICUGQCLUAVADI-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzyl-azepan-3-one hydrochloride

Recent Advances in the Study of 1-Benzyl-azepan-3-one hydrochloride (CAS: 66603-34-7)

1-Benzyl-azepan-3-one hydrochloride (CAS: 66603-34-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential applications as a key intermediate in the synthesis of biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, pharmacological properties, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 1-Benzyl-azepan-3-one hydrochloride, emphasizing its role as a precursor in the synthesis of novel dopamine receptor modulators. The researchers developed a scalable and efficient synthetic route, achieving a high yield of the compound under mild reaction conditions. This advancement is expected to facilitate further pharmacological studies and the development of new CNS-targeting drugs.

In another study, the compound's potential as a scaffold for the design of sigma-1 receptor ligands was investigated. Sigma-1 receptors are implicated in various neurological disorders, including depression and neurodegenerative diseases. The study demonstrated that derivatives of 1-Benzyl-azepan-3-one hydrochloride exhibit high affinity for sigma-1 receptors, suggesting its utility in the development of novel neuroprotective agents. Molecular docking studies further supported these findings, revealing key interactions between the compound and the receptor binding site.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 1-Benzyl-azepan-3-one hydrochloride. Results indicated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma half-life. These characteristics make it a promising candidate for further drug development, particularly for oral administration in CNS disorders.

Despite these promising findings, challenges remain in the clinical translation of 1-Benzyl-azepan-3-one hydrochloride. Issues such as potential off-target effects and the need for further toxicity studies must be addressed. However, the compound's versatility as a synthetic intermediate and its pharmacological potential underscore its importance in ongoing research efforts. Future studies are expected to explore its applications in other therapeutic areas, such as oncology and inflammation.

In conclusion, 1-Benzyl-azepan-3-one hydrochloride (CAS: 66603-34-7) continues to be a compound of significant interest in medicinal chemistry. Recent advancements in its synthesis and pharmacological evaluation highlight its potential as a key player in the development of novel therapeutics. Continued research in this area is likely to yield further insights into its applications and mechanisms of action, paving the way for new drug discoveries.